Cas no 82622-43-3 (1-benzhydryl-3-phenoxyazetidine)

• Product Name: 1-benzhydryl-3-phenoxyazetidine
• CAS No: 82622-43-3
• MF: C₂₂H₂₁NO
• MW: 315.408245801926
• MDL: MFCD00277800
• CID: 1806321
• PubChem ID: 2817578
• Update Time: 2025-06-11

1-benzhydryl-3-phenoxyazetidine Chemical and Physical Properties

Names and Identifiers

• 1-benzhydryl-3-phenoxyazetidine
• 1-(diphenylmethyl)-3-phenoxyazetidine
• 1-benzhydryl-3-phenoxy-azetidine
• 1-(diphenylmethyl)-3-phenoxy-azetidine
• 1-diphenylmethyl-3-phenoxyazetidine
• Maybridge2_000549
• AC1MDVRD
• Oprea1_322882
• HMS1304I21
• SureCN1769006
• 3-phenoxy-1-(diphenylmethyl)azetidine
• CTK3D8153
• Azetidine, 1-(diphenylmethyl)-3-phenoxy-
• CS-0322391
• SB50977
• DTXSID30384709
• 82622-43-3
• MFCD00277800
• DB-348447
• AKOS025402960
• NS00096552
• GLAMCKIBNCIMFW-UHFFFAOYSA-N
• 1-Benzhydryl-3-phenoxyazetidine, AldrichCPR
• FS-5328
• SCHEMBL1769006

• MDL： MFCD00277800
• Inchi： 1S/C22H21NO/c1-4-10-18(11-5-1)22(19-12-6-2-7-13-19)23-16-21(17-23)24-20-14-8-3-9-15-20/h1-15,21-22H,16-17H2
• InChI Key： GLAMCKIBNCIMFW-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1CN(C(C2C=CC=CC=2)C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 315.16200
• Monoisotopic Mass: 315.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.47000
• LogP: 4.47710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 1-benzhydryl-3-phenoxyazetidine

Introduction to 1-benzhydryl-3-phenoxyazetidine (CAS No. 82622-43-3)

1-benzhydryl-3-phenoxyazetidine, identified by its Chemical Abstracts Service (CAS) number 82622-43-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the azetidine class, a heterocyclic structure characterized by a five-membered ring containing two carbon atoms and one nitrogen atom. The presence of a benzhydryl group at the 1-position and a phenoxy group at the 3-position introduces unique electronic and steric properties, making it a valuable scaffold for the development of bioactive molecules.

The structure of 1-benzhydryl-3-phenoxyazetidine is of particular interest due to its potential as a pharmacophore in drug discovery. The benzhydryl moiety, derived from diphenylmethane, contributes to hydrophobic interactions and can serve as a binding platform for biological targets. Meanwhile, the phenoxy group, an aromatic ether, enhances lipophilicity and can modulate receptor binding affinity. This combination of functional groups makes the compound a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in azetidine derivatives as they exhibit diverse biological activities. For instance, modifications of the azetidine ring have been explored for their potential in treating neurological disorders, cardiovascular diseases, and inflammatory conditions. The synthesis of 1-benzhydryl-3-phenoxyazetidine typically involves multi-step organic reactions, including cyclization and functional group transformations, which require precise control to achieve high yields and purity.

One of the key advantages of 1-benzhydryl-3-phenoxyazetidine is its versatility in drug design. Researchers have leveraged this compound as a precursor for more complex molecules by introducing additional substituents or by modifying the core structure. For example, studies have shown that derivatives of this compound can interact with specific enzymes or receptors, leading to therapeutic effects. Such findings highlight the importance of 1-benzhydryl-3-phenoxyazetidine in the development of novel pharmacological agents.

The pharmacological properties of 1-benzhydryl-3-phenoxyazetidine have been investigated in various preclinical models. Initial studies suggest that this compound may exhibit inhibitory activity against certain enzymes involved in disease pathways. Additionally, its structural features could make it a useful tool for studying enzyme-receptor interactions. These preliminary findings underscore the potential of this compound as a lead molecule in drug discovery efforts.

Advances in computational chemistry have further enhanced the understanding of how 1-benzhydryl-3-phenoxyazetidine interacts with biological targets. Molecular modeling techniques allow researchers to predict binding affinities and optimize drug-like properties, thereby accelerating the development process. Such computational approaches are particularly valuable when dealing with complex molecules like azetidine derivatives.

The synthetic pathways for 1-benzhydryl-3-phenoxyazetidine have been refined over time to improve efficiency and scalability. Modern synthetic methods often incorporate green chemistry principles to minimize waste and reduce environmental impact. These advancements not only make the production process more sustainable but also ensure that pharmaceutical companies can meet increasing demand for high-quality intermediates.

In conclusion, 1-benzhydryl-3-phenoxyazetidine (CAS No. 82622-43-3) represents a significant contribution to pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further research and development. As scientific understanding continues to evolve, compounds like this will play an increasingly important role in addressing unmet medical needs.